molecular formula C22H29NO9 B1258126 Dihydrocodeine bitartrate cii

Dihydrocodeine bitartrate cii

Cat. No. B1258126
M. Wt: 451.5 g/mol
InChI Key: ZGSZBVAEVPSPFM-FFHNEAJVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dihydrocodeine Bitartrate is a synthetic opioid analgesic. Dihydrocodeine bitartrate mimics the actions of the endogenous opioid peptides due to its agonistic effects on the opioid receptors. Stimulation of the mu receptors produces the typical narcotic effects of analgesia, miosis, euphoria, respiratory depression, sedation, physical dependence and bradycardia. Dihydrocodeine bitartrate is twice as potent as codeine and has one third of the potency of morphine. This analgesic is used for the relief of moderate to moderately severe pain.

properties

Product Name

Dihydrocodeine bitartrate cii

Molecular Formula

C22H29NO9

Molecular Weight

451.5 g/mol

IUPAC Name

(4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;2,3-dihydroxybutanedioic acid

InChI

InChI=1S/C18H23NO3.C4H6O6/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;5-1(3(7)8)2(6)4(9)10/h3,6,11-13,17,20H,4-5,7-9H2,1-2H3;1-2,5-6H,(H,7,8)(H,9,10)/t11-,12+,13-,17-,18-;/m0./s1

InChI Key

ZGSZBVAEVPSPFM-FFHNEAJVSA-N

Isomeric SMILES

CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](CC4)O.C(C(C(=O)O)O)(C(=O)O)O

SMILES

CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)O.C(C(C(=O)O)O)(C(=O)O)O

Canonical SMILES

CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(CC4)O.C(C(C(=O)O)O)(C(=O)O)O

synonyms

Contugesic
DF 118
DHC Continus
DHC Mundipharma
Dicodin
dihydrocodeine
dihydrocodeine acetate, (5alpha,6alpha)-isomer
dihydrocodeine bitartrate
dihydrocodeine hydrochloride, (5alpha,6alpha)-isomer
dihydrocodeine phosphate (1:1), (5alpha,6alpha)-isomer
dihydrocodeine tartrate (1:1), (5alpha,6alpha)-(R-(R*,R*))-isomer
dihydrocodeine tartrate (1:1), (5alpha,6beta)-(R-(R*,R*))-isomer
dihydrocodeine, (5alpha,6alpha,14alpha)-isomer
dihydrocodeine, (5alpha,6beta)-isomer
dihydrocodeine, (5alpha,6beta,14alpha)-isomer
dihydrocodeine, thiocyanate salt (5alpha,6alpha)-isomer
Paracodin
Paracodina
paramol 118
Rikodeine
Tiamon
Tosidrin

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Dihydrocodeine bitartrate cii
Reactant of Route 2
Dihydrocodeine bitartrate cii
Reactant of Route 3
Dihydrocodeine bitartrate cii
Reactant of Route 4
Dihydrocodeine bitartrate cii
Reactant of Route 5
Dihydrocodeine bitartrate cii
Reactant of Route 6
Dihydrocodeine bitartrate cii

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.